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Compound of Interest

Compound Name: Sodium-23

Cat. No.: B1245947

Welcome to the technical support center for Sodium-23 (33Na) MRI. This resource is designed
for researchers, scientists, and drug development professionals to address common challenges
related to reducing image acquisition time while maintaining data quality.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your
accelerated 22Na MRI experiments.

Issue 1: My accelerated 22Na images are extremely noisy.

e Question: I've reduced my scan time by using fewer averages, but now the signal-to-noise
ratio (SNR) is too low for meaningful analysis. What are my options?

o Answer: Alow SNR is a primary challenge in 2Na MRI due to the low gyromagnetic ratio and
low in vivo concentration of sodium compared to protons.[1][2][3] When you reduce the
number of averages, the noise increases. Here are several strategies to combat this:

o Implement Advanced Reconstruction Algorithms: Instead of conventional reconstruction,
use techniques specifically designed for undersampled data.

» Compressed Sensing (CS): CS is a powerful method for reconstructing images from
significantly less data than traditionally required, effectively reducing scan time.[4][5][6]
[7] CS works by exploiting the inherent sparsity of the MR images.[8]

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b1245947?utm_src=pdf-interest
https://www.benchchem.com/product/b1245947?utm_src=pdf-body
https://www.frontiersin.org/journals/neurology/articles/10.3389/fneur.2019.00084/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10415810/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8246730/
https://pubmed.ncbi.nlm.nih.gov/34918429/
https://pubmed.ncbi.nlm.nih.gov/31502711/
https://www.fz-juelich.de/en/inm/inm-4/news/announcements/2021/cs-in-sodium-mri-review
https://pmc.ncbi.nlm.nih.gov/articles/PMC4984938/
https://www.researchgate.net/publication/357131194_Compressed_Sensing_in_Sodium_Magnetic_Resonance_Imaging_Techniques_Applications_and_Future_Prospects
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

» Deep Learning (DL) / Machine Learning: Convolutional Neural Networks (CNNs), such
as U-Net architectures, can be trained to denoise images reconstructed from highly
undersampled data.[9][10][11] These networks can sometimes be trained on proton (*H)
MRI data and successfully applied to 2Na images.[11]

o Optimize Hardware: The hardware you use plays a critical role in the achievable SNR.

= Use High-Field Scanners: Migrating from 3T to 7T or higher significantly boosts the
intrinsic SNR, which provides a better foundation for accelerated imaging.[12][13][14]

» Employ Dedicated RF Coils: Use multi-channel array coils specifically designed for
sodium imaging.[12] These coils improve sensitivity compared to standard volume coils
and enable parallel imaging techniques for further acceleration.[12] Dual-tuned 2Na/*H
coils are also highly effective.[15][16]

o Refine the Pulse Sequence:

» Use Ultrashort Echo Time (UTE) Sequences: Due to the very short T2 relaxation times
of sodium (with a fast component of 0.5-8 ms), UTE sequences (TE < 1 ms) are
essential to capture the signal before it decays.[1][12][13]

» Choose Non-Cartesian Trajectories: 3D radial or spiral k-space trajectories are more
efficient for UTE imaging and are preferred over Cartesian methods for reducing
readout duration while maintaining sufficient SNR.[12][17]

Issue 2: I'm observing significant artifacts after applying compressed sensing.

o Question: I've accelerated my acquisition using compressed sensing, but the reconstructed
images have strange artifacts (e.g., blurring, unnatural texture). How can | fix this?

o Answer: Artifacts in CS reconstructions often arise from suboptimal reconstruction
parameters or inappropriate k-space sampling.

o Adjust CS Parameters:

» Sparsity Transform: The choice of sparsity transform (e.g., Wavelet, Discrete Cosine
Transform) is crucial. Wavelet-based CS reconstructions have been shown to produce
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high image quality with stable quantitative estimates.[5]

» Regularization Weighting: The penalty weight in the CS algorithm balances data
consistency with sparsity. An incorrect weight can lead to overly smoothed images (too
high) or noisy images with artifacts (too low). This parameter often needs to be
optimized empirically for your specific application.

o Improve k-space Undersampling:

» Incoherent Sampling: CS relies on incoherent undersampling. Ensure your k-space
sampling pattern is sufficiently random or pseudo-random. Non-Cartesian trajectories
like 3D radial or spiral naturally provide a high degree of incoherence.[8]

» Undersampling Factor (USF): Pushing the USF too high will inevitably lead to artifacts
and loss of detail. For quantitative human brain sodium MRI, a USF of up to 4 has been
shown to maintain good structural detail with wavelet-based CS.[5]

Logical Workflow for Troubleshooting Poor Image Quality in Accelerated Scans
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Caption: Troubleshooting workflow for accelerated 22Na MRI.

Issue 3: My quantitative Tissue Sodium Concentration (TSC) values are inaccurate after
acceleration.

e Question: I've successfully reduced my scan time, but the calculated TSC values are biased
compared to my fully-sampled reference scans. What could be the cause?

o Answer: Quantitative accuracy can be compromised by several factors in accelerated
acquisitions.

o Reconstruction Bias: Some reconstruction techniques, particularly certain forms of
compressed sensing, can introduce a bias in image intensity, leading to errors in TSC
estimation.[5] It is crucial to validate your chosen reconstruction method against a known
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phantom or fully-sampled data to characterize any potential bias. Wavelet-based CS has
been shown to have a lower intensity bias compared to other domains like DCT.[5]

o Bo Field Inhomogeneity: Poor magnetic field (Bo) homogeneity can cause signal loss and
geometric distortions, affecting quantification. While the low gyromagnetic ratio of 22Na
makes it less susceptible to off-resonance artifacts than *H, these effects are still
significant at ultra-high field strengths.[14]

= Solution: Perform localized Bo shimming. It is possible to acquire Bo maps directly from
the sodium signal in as little as 15 seconds and use them to improve homogeneity,
which can strongly improve image quality and quantitative accuracy.[18][19]

o Motion Artifacts: Patient motion during a scan is a common source of error. Longer scan
times increase the likelihood of motion. While acceleration reduces this window, motion
can still corrupt the undersampled k-space data, leading to inaccurate reconstructions.

» Solution: Implement prospective motion correction (PMC) using an optical tracking
system.[20] Alternatively, interleaved *H navigator images can be acquired to track and
correct for motion during the 22Na scan.[21]

Frequently Asked Questions (FAQs)

Q1: What are the primary strategies for reducing acquisition time in 2Na MRI?
There are three main pillars for accelerating 2Na MRI:

» Advanced Pulse Sequences: Utilizing sequences that acquire signal very quickly after
excitation, such as Ultrashort Echo Time (UTE) sequences with non-Cartesian k-space
trajectories (e.g., 3D radial, cones, spirals).[12][13][22] Interleaved sequences that acquire
'H data during the 22Na recovery time can also improve time efficiency.[21][23]

o Sophisticated Reconstruction Methods: Employing algorithms like Compressed Sensing
(CS) and Deep Learning (DL) to reconstruct high-quality images from undersampled k-space
data.[4][9][10] Low-rank reconstruction techniques are also emerging for this purpose.[24]

¢ High-Performance Hardware: Using ultra-high field (UHF) scanners (=3T, preferably 7T) to
increase the base SNR, along with specialized, high-sensitivity multi-channel RF coils.[12]
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Caption: Core components for accelerating 22Na MRI scans.
Q2: How much can | realistically reduce my scan time?

The achievable time reduction depends on the combination of hardware, sequence, and
reconstruction technique.

o With Compressed Sensing, acceleration factors of up to 4-fold have been demonstrated
while maintaining good structural detail for quantitative brain imaging.[5]

o Using Deep Learning (CNNSs) for post-processing, a 75% reduction in acquisition time (e.g.,
from 10 min to 2.5 min) has been shown to be feasible for ischemic stroke imaging, with
CNN-generated images rated significantly better than the noisy, undersampled images.[9]
[10]

o Combining techniques, such as using a low-rank reconstruction with prospective
undersampling, has allowed for both a reduction in acquisition time (e.g., from 31 min to 23
min) and an enhancement of spatial resolution.[24]

Q3: What is the most critical hardware component for fast 2Na MRI?

While the entire imaging chain is important, the two most critical components are:
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e The Magnet (Field Strength): The SNR is linearly proportional to the main magnetic field
strength (Bo).[14] Moving to an ultra-high field scanner (e.g., 7T) provides a fundamental
boost in signal that makes faster imaging protocols viable.[12]

o The Radiofrequency (RF) Colil: A high-performance, dedicated 22Na RF coil is essential.
Multi-channel receive arrays are particularly attractive as they not only increase SNR but
also enable parallel imaging, a complementary acceleration technique.[12] Dual-tuned *H/
2Na colils are highly efficient for clinical studies as they allow for the acquisition of anatomical
proton images without repositioning the patient or changing coils.[12][15]

Q4: Which pulse sequence should | use for the fastest acquisitions?

For the fastest acquisitions, you must use a sequence with an Ultrashort Echo Time (UTE) to
capture the rapidly decaying sodium signal.[13][25] Among UTE sequences, 3D non-Cartesian
trajectories are generally preferred.

» 3D Radial Projection Imaging: This is a very common and robust method for 22Na MRI. It is
inherently motion-insensitive and allows for flexible retrospective undersampling.[17]

» 3D Cones: This trajectory is even more efficient at covering k-space than radial methods, as
it moves away from the center of k-space more quickly, reducing oversampling of low-
frequency data.[22]

Quantitative Data Summary

The following tables summarize quantitative data from cited studies on accelerated 2Na MRI.

Table 1: Impact of Reconstruction Techniques on Acquisition Time and Image Quality
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Table 2: Comparison of 2Na MRI Acquisition Parameters
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. Rationale / Impact
Parameter Typical Value Reference
on Speed

Critical. Must be
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Echo Time (TE) <1 ms (UTE) the fast-decaying T2 [12][13]
signal. Minimizing TE

is a primary goal.

A short TR is possible
due to the short Tz of

Repetition Time (TR) 100 - 120 ms sodium, allowing for [2][22]
rapid signal

averaging.

More efficient than
) ] Cartesian; allows for
k-space Trajectory 3D Radial / Cones ] [171[22]
UTE and incoherent

undersampling for CS.

Higher resolution
requires longer scan

Resolution (Isotropic) 3mm-5mm times; this is a direct [17][27]
trade-off with

acquisition speed.

Experimental Protocols

Protocol 1: Accelerated 22Na Brain MRI with 3D Radial UTE and Compressed Sensing

This protocol provides a general framework for acquiring and reconstructing accelerated
sodium images of the human brain.

1. Hardware & Setup:
e Scanner: 7T whole-body MRI system.

e RF Coil: Dual-tuned 23Na/t*H head coil.
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e Shimming: Perform localized, 22Na-based Bo shimming prior to the main acquisition. An
acquisition time of ~15-30 seconds for the Bo map is sufficient.[18]

2. Pulse Sequence Parameters (3D Density-Adapted Radial):

o Trajectory: 3D radial projection acquisition.

e Repetition Time (TR): 100 ms.

e Echo Time (TE): Minimum achievable (< 0.5 ms).

e Flip Angle (FA): 90 degrees.

e Field of View (FOV): 240 x 240 x 240 mm3.

e Nominal Resolution: 4 mm isotropic.

o Undersampling: Prospectively acquire a reduced number of radial projections for a 4-fold
acceleration. Ensure the projection distribution is incoherent (e.g., using a golden-angle
scheme).

3. Reconstruction Workflow:

e Algorithm: Compressed Sensing (CS).

o Sparsifying Transform: Use a Wavelet transform.

e Implementation: The raw, undersampled k-space data is fed into an iterative reconstruction
algorithm that enforces both data consistency (with the acquired k-space points) and sparsity
(in the wavelet domain).

o Output: Reconstructed 3D 22Na image with reduced noise and artifacts compared to a
standard reconstruction from the same undersampled data.

Experimental Workflow for Accelerated 2Na MRI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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